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Compound of Interest

Compound Name: Magnesium carbonate trihydrate

Cat. No.: B169977 Get Quote

This technical guide provides a detailed breakdown of the molecular formula and molecular

weight of the hydrated magnesium carbonate mineral, nesquehonite. The information is

intended for researchers, scientists, and professionals in drug development who require

precise chemical data.

Molecular Formula
The chemical formula for nesquehonite is MgCO3·3H2O.[1][2][3] This formula indicates that

each formula unit of nesquehonite consists of one magnesium carbonate (MgCO3) molecule

ionically bonded to three molecules of water (H2O).

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The atomic weights used in this calculation are standard atomic weights provided by IUPAC.

The calculation for the molecular weight of nesquehonite (MgCO3·3H2O) is detailed below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b169977?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Nesquehonite
https://authors.library.caltech.edu/records/e2yq7-ses81
https://www.osti.gov/pages/biblio/2423586
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Quantity
Atomic Weight
(amu)

Subtotal (amu)

Magnesium Mg 1 24.305[4][5][6] 24.305

Carbon C 1 12.011[7][8][9] 12.011

Oxygen O
6 (3 in CO3, 3 in

3H2O)

15.999[10][11]

[12]
95.994

Hydrogen H 6 (in 3H2O) 1.008[13][14][15] 6.048

Total 138.358

Breakdown of Components:

Magnesium Carbonate (MgCO3):

Mg: 24.305

C: 12.011

O₃: 3 * 15.999 = 47.997

Subtotal for MgCO3: 84.313 amu

Water (H₂O):

H₂: 2 * 1.008 = 2.016

O: 15.999

Subtotal for one H₂O molecule: 18.015 amu

Subtotal for three H₂O molecules (3H₂O): 3 * 18.015 = 54.045 amu

Final Molecular Weight:

The total molecular weight of MgCO3·3H2O is the sum of the molecular weight of magnesium

carbonate and the three water molecules:
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84.313 amu (MgCO3) + 54.045 amu (3H₂O) = 138.358 amu

Therefore, the molecular weight of nesquehonite (MgCO3·3H2O) is approximately 138.36

g/mol .[16]

Logical Relationship of Components
The following diagram illustrates the constituent parts that sum to the total molecular weight of

nesquehonite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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